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Abstract

Formamidinium (FA)-based lead halide perovskites are at the forefront of photovoltaic
research, promising high power conversion efficiencies and improved thermal stability over
their methylammonium-based counterparts. However, achieving high-quality, stable a-phase
FAPDIs films via simple, one-step solution processing is notoriously challenging due to the
competing formation of a non-photoactive "yellow" d-phase. This guide provides a
comprehensive overview and detailed protocols for incorporating thiocyanate (SCN~)-based
additives into one-step precursor solutions to overcome these challenges. We will explore the
fundamental role of the thiocyanate pseudo-halide in modulating perovskite crystallization,
passivating defects, and ultimately enhancing the performance and stability of perovskite solar

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1497028#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

cells (PSCs). The protocols detailed herein are designed to be self-validating, offering a robust
methodology for fabricating high-quality formamidinium-based perovskite films.

Scientific Rationale: The Multifaceted Role of
Thiocyanate

The introduction of a small molar ratio of a thiocyanate-containing salt into the perovskite
precursor solution provides a powerful lever to control the film formation process. The benefits
are not attributable to a single effect but rather a synergistic combination of chemical and
physical interactions.

» Crystallization Modulation & Phase Stabilization: The primary challenge in FAPbIs processing
is preventing the formation of the undesirable yellow hexagonal d-phase. Thiocyanate
additives, such as ammonium thiocyanate (NH4aSCN) or formamidinium thiocyanate
(FASCN), have been shown to effectively suppress the formation of this yellow phase,
promoting the direct crystallization of the desired black trigonal a-phase.[1][2][3] This is
achieved by altering the chemistry of the precursor solution. The SCN~ anion can interact
with Pb2+, forming intermediate Pb-SCN complexes that modulate the nucleation and growth
kinetics of the perovskite crystals.[4] Some studies propose that chaotropic agents like
guanidinium thiocyanate (GASCN) disrupt secondary bonds in the precursor solution,
providing a more controlled crystallization pathway.[5]

» Enhanced Film Morphology: The use of thiocyanate additives consistently leads to
perovskite films with significantly improved morphology. Researchers report the formation of
films with larger, more uniform crystal grains and reduced grain boundary densities.[6][7][8]
This is critical as grain boundaries are primary sites for charge carrier recombination, which
limits device voltage and overall efficiency. The enlarged domain size is a direct
consequence of the controlled crystallization kinetics imparted by the thiocyanate.[6]

o Defect Passivation: Thiocyanate ions can effectively passivate defects within the perovskite
bulk and at the interfaces.[6] Time-of-flight secondary ion mass spectrometry (ToF-SIMS)
has confirmed the presence of SCN~ groups within the final perovskite film, particularly near
the bottom interface.[6] This incorporation, even in trace amounts, helps to suppress non-
radiative recombination by healing halide vacancies, leading to a direct improvement in the
open-circuit voltage (VOC) and fill factor (FF) of the resulting solar cell.[6]

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2016/ta/c6ta02999j
https://www.globethesis.com/?t=2321330518471971
https://www.researchgate.net/publication/303324658_Thiocyanate_Assisted_Performance_Enhancement_for_Formamidinium_Based_Planar_Perovskite_Solar_Cells_through_Single_One-step_Solution_Process
https://nemd.ncepu.edu.cn/docs/2023-01/5f3d7982d589476497adde7d3fa4f34c.pdf
https://www.pv-magazine.com/2025/08/29/researchers-use-guanidinium-thiocyanate-to-raise-perovskite-cell-efficiency/
https://pubs.acs.org/doi/abs/10.1021/acsaem.2c02291
https://pubs.rsc.org/en/content/articlelanding/2018/ta/c8ta05916k
https://www.researchgate.net/publication/327357256_Boosting_the_Performance_and_Stability_of_Quasi-Two-Dimensional_Tin-Based_Perovskite_Solar_Cells_Using_a_Formamidinium_Thiocyanate_Additive
https://pubs.acs.org/doi/abs/10.1021/acsaem.2c02291
https://pubs.acs.org/doi/abs/10.1021/acsaem.2c02291
https://pubs.acs.org/doi/abs/10.1021/acsaem.2c02291
https://pubs.acs.org/doi/abs/10.1021/acsaem.2c02291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

» Improved Device Stability: Beyond initial performance, stability is the most critical hurdle for
perovskite commercialization. Thiocyanate additives have been demonstrated to enhance
the moisture stability of FAPbIs films.[1][3] In tin-based perovskites (FASnIs), where the facile
oxidation of Sn2* to Sn** is a major degradation pathway, additives like phenethylammonium
thiocyanate (PEASCN) and FASCN have been shown to suppress this oxidation,
significantly improving device longevity.[7][8][9]

The mechanism of thiocyanate action is summarized in the workflow diagram below.
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Caption: Workflow of Thiocyanate Action in Perovskite Film Formation.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b1497028/docs?utm_src=pdf-body-img#one-step-solution-processing-of-formamidinium-based-perovskite-films-with-thiocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

This section provides detailed, step-by-step protocols for preparing high-quality FA-based

perovskite films using a one-step solution method with a thiocyanate additive.

Materials and Reagents

Material/Reagent Purity Supplier (Example) Notes
Formamidinium lodide Dyesol / Greatcell )
>99.9% Store in a glovebox.
(FAI) Solar
Lead (l) lodide (Pblz2) >99.99% TCI / Sigma-Aldrich Store in a glovebox.
Ammonium
) ) ) Store in a glovebox;
Thiocyanate >99.5% Sigma-Aldrich ) )
highly hygroscopic.
(NH4SCN)
N,N-
) ) ) ) Use from a freshly
Dimethylformamide Anhydrous, >99.8% Sigma-Aldrich
opened bottle.
(DMF)
Dimethyl Sulfoxide ) ] Use from a freshly
Anhydrous, >99.9% Sigma-Aldrich
(DMSO) opened bottle.
) . Used as the anti-
Chlorobenzene (CB) Anhydrous, >99.8% Sigma-Aldrich
solvent.
ITO-coated glass ] Ensure thorough
Various

substrates

cleaning.

Substrate Preparation (Self-Validating Cleanliness)

A pristine substrate is non-negotiable for uniform film formation.

e Sequential Sonication: Sonicate indium tin oxide (ITO) coated glass substrates sequentially

in basins of detergent (e.g., Hellmanex Ill), deionized (DI) water, acetone, and isopropanol.

Each sonication step should last for 15 minutes.

o DI Water Rinse: Thoroughly rinse the substrates with flowing DI water between each

sonication step to remove residual solvents or detergents.

e Drying: Dry the substrates under a stream of high-purity nitrogen gas.
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o UV-Ozone Treatment: Immediately before use, treat the substrates with UV-Ozone for 15-20
minutes. This removes final organic residues and renders the surface hydrophilic, which is
crucial for uniform wetting by the precursor solution.

o Validation Check: A properly cleaned substrate will show complete wetting. A droplet of DI
water should spread out evenly across the surface without beading up.

Perovskite Precursor Solution Preparation

This protocol is for a standard FAPbIs solution with an optimal 30 mol% NH4SCN additive
concentration, which has been shown to yield high-quality films.[1][2]

e Solvent Mixture: Prepare a mixed solvent of DMF:DMSO in a 4:1 volume ratio. For example,
mix 800 pL of DMF with 200 pL of DMSO.

o Precursor Stoichiometry: To prepare a 1 M perovskite solution, weigh and add the following
to the solvent mixture:

o Pblz: 461 mg (1 mmol)
o FAI: 172 mg (1 mmol)
o NH4SCN: 22.8 mg (0.3 mmol, which is 30 mol% with respect to Pblz)

o Dissolution: Stir the solution on a hotplate at 70°C for at least 2 hours, or overnight, inside a
nitrogen-filled glovebox until all solids are completely dissolved, forming a clear, yellow
solution.[10]

« Filtration: Before use, filter the solution through a 0.22 um PTFE syringe filter to remove any
undissolved particles or aggregates that could act as detrimental nucleation sites.

Solvent & Precursor Mixing

Stir at 70°C
(=2 hours in Glovebox)

Weigh & Add Precursors:
- Pblz (1 mmol)
- FAI (1 mmol)

- NH4SCN (0.3 mmol)

Final Precursor
Solution (Clear Yellow)

Prepare DMF:DMSO Filter with 0.22 pm
(4:1 vIv) Solvent PTFE Syringe Filter
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Caption: Precursor Solution Preparation Workflow.

One-Step Spin-Coating Deposition & Annealing

All deposition steps must be performed in an inert atmosphere (e.g., a nitrogen-filled glovebox)
with controlled humidity (<10% RH).

o Deposition: Dispense 40-60 pL of the filtered precursor solution onto the center of the
cleaned ITO substrate.

e Spin Program: Immediately initiate a two-stage spin-coating program:
o Step 1: 1000 rpm for 10 seconds (for uniform spreading).
o Step 2: 4000-6000 rpm for 30 seconds (to control thickness and induce drying).

e Anti-Solvent Quenching: During the second spin-coating step, typically 5-10 seconds before
the end of the program, dispense ~150 uL of chlorobenzene onto the spinning substrate.

o Causality: The anti-solvent rapidly extracts the host solvents (DMF/DMSO), inducing a fast
and uniform supersaturation of perovskite precursors. This leads to a high density of
nucleation sites, which is essential for forming a pinhole-free film.

o Visual Cue: The film should rapidly change from transparent yellow to a dark brown/black
color upon gquenching, indicating the formation of the perovskite phase.

e Thermal Annealing: Immediately transfer the substrate to a preheated hotplate inside the
glovebox. Anneal at 150°C for 15-20 minutes.

o Causality: This step removes residual solvents and promotes the full crystallization and
grain growth of the a-phase perovskite film.

Characterization and Expected Results

Validating the quality of the perovskite film is crucial. The following table summarizes key
characterization techniques and the expected outcomes for a successful film fabricated with a
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thiocyanate additive.

Characterization
Technique

Parameter
Measured

Expected Result
(Control: Pristine
FAPDbIs)

Expected Result
(With SCN-
Additive)

X-Ray Diffraction
(XRD)

Crystalline phase and

orientation

Peaks corresponding
to both a-phase (e.g.,
at ~14°) and d-phase
FAPDIs; possibly a
Pblz peak (~12.6°).

Dominant a-phase
peaks with
suppressed or absent
0-phase peaks.[1][3]
Enhanced peak
intensity suggesting
better crystallinity.[7]
[8]

Scanning Electron

Film morphology,

Smaller, non-uniform

grains; potential for

Larger, more compact,

and uniform grains; a

_ o _ _ o pinhole-free,
Microscopy (SEM) grain size, pinholes pinholes and visible
_ homogenous surface.
yellow phase regions.
[61[°]
) Sharp absorption
Onset of absorption
onset around ~800
] ) ] may be less sharp; .
UV-Vis Absorption Optical bandgap and ) nm, corresponding to
. _ lower absorbance in
Spectroscopy absorption profile the a-phase bandgap.

the visible range if o-

phase is present.

Higher overall

absorbance.

Steady-State
Photoluminescence
(PL)

Defect density

(qualitative)

Lower PL intensity,
indicating higher non-
radiative
recombination at

defects.

Significantly higher PL
intensity, indicating
effective passivation

of defect states.[4]

Time-Resolved
Photoluminescence
(TRPL)

Carrier lifetime

Shorter carrier lifetime
due to rapid trapping
at defect sites.

Longer carrier lifetime,
confirming reduced
defect-assisted

recombination.[11]
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Impact on Photovoltaic Device Performance

When incorporated into a full solar cell stack (e.g., ITO / SnOz / Perovskite / Spiro-OMeTAD /
Au), the improvements in film quality translate directly into enhanced device metrics.

. Typical Impact of SCN— L .
Photovoltaic Parameter . Scientific Rationale
Additive

Reduced non-radiative
o recombination due to defect
Open-Circuit Voltage (VOC) Increase o )
passivation and fewer grain

boundaries.[6]

Improved light absorption from
o pure a-phase and better
Short-Circuit Current (JSC) Increase o
charge collection in high-

crystallinity films.

Lower series resistance from
compact film morphology and

Fill Factor (FF) Increase o
reduced charge recombination.

[6]

The cumulative effect of

_ o improvements in VOC, JSC,
Power Conversion Efficiency

Significant Increase and FF. Efficiencies can be
(PCE)

boosted from ~6% to over 11%

in some FAPbIs systems.[2]

Reduced ion migration and
) charge trapping at defect sites
Hysteresis Decrease ]
that are passivated by the

thiocyanate.[11]
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 To cite this document: BenchChem. [One-step solution processing of formamidinium-based
perovskite films with thiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1497028/docs#one-step-solution-processing-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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